Cas no 2435-42-9 (methyl 3-(pyrimidin-4-yl)propanoate)

• Product Name: methyl 3-(pyrimidin-4-yl)propanoate
• CAS No: 2435-42-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD29921914
• CID: 5194733
• Update Time: 2026-03-05

methyl 3-(pyrimidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(pyrimidin-4-yl)propanoate
• 3-Pyrimidin-4-yl-propionic acid methyl ester

• MDL： MFCD29921914
• Inchi： 1S/C8H10N2O2/c1-12-8(11)3-2-7-4-5-9-6-10-7/h4-6H,2-3H2,1H3
• InChI Key： WBFUHHNTIXPYDM-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CCC(OC)=O)=N1

Additional information on methyl 3-(pyrimidin-4-yl)propanoate

Comprehensive Overview of Methyl 3-(pyrimidin-4-yl)propanoate (CAS No. 2435-42-9): Properties, Applications, and Industry Insights

Methyl 3-(pyrimidin-4-yl)propanoate (CAS No. 2435-42-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique pyrimidine backbone. This ester derivative combines a pyrimidin-4-yl moiety with a propanoate ester group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₈H₁₀N₂O₂, and structural features align with modern demands for heterocyclic building blocks in drug discovery.

Recent studies highlight the compound’s role in developing kinase inhibitors, a hot topic in oncology research. With the rise of targeted cancer therapies, researchers are exploring methyl 3-(pyrimidin-4-yl)propanoate as a precursor for small-molecule drugs. Its pyrimidine ring mimics natural nucleobases, enabling interactions with enzymatic targets. This aligns with frequent search queries like "pyrimidine derivatives in medicine" or "ester compounds for drug synthesis", reflecting growing interest in precision therapeutics.

From a synthetic chemistry perspective, the compound’s ester group offers reactivity for amide coupling or hydrolysis, critical for creating prodrugs. Industry forums often discuss its use in high-throughput screening libraries, addressing questions such as "how to modify pyrimidine esters for better bioavailability". Its stability under mild conditions also makes it suitable for green chemistry applications, a trending focus in sustainable pharma.

Analytical data for CAS No. 2435-42-9 reveals a melting point range of 45–48°C and a boiling point of ~300°C, with solubility in common organic solvents like DMSO and methanol. These properties are frequently searched alongside terms like "pyrimidine solubility profiles" or "ester compound characterization", underscoring its practical utility in lab workflows. NMR and LC-MS spectra typically show distinct peaks at 8.7 ppm (pyrimidine-H) and 1720 cm^-1 (C=O stretch), aiding in quality control.

Beyond pharmaceuticals, methyl 3-(pyrimidin-4-yl)propanoate finds niche applications in material science, particularly in designing photoactive polymers. Its conjugated system enables UV absorption, relevant to queries like "pyrimidine-based UV stabilizers". Regulatory databases confirm its non-hazardous status under standard handling, though proper PPE is recommended—a point often clarified in chemical safety FAQs.

In summary, 2435-42-9 represents a convergence of medicinal chemistry and industrial innovation. Its dual functionality as a hydrogen bond acceptor (pyrimidine) and electrophile (ester) positions it as a key player in answering search trends around "multifunctional heterocycles". As AI-driven drug design advances, demand for such tailored intermediates is projected to grow, reinforcing its relevance in peer-reviewed and commercial contexts alike.